Cas no 63478-75-1 (1H-Pyrazole, 1-acetyl-5-phenyl-)

• Product Name: 1H-Pyrazole, 1-acetyl-5-phenyl-
• CAS No: 63478-75-1
• MF: C₁₁H₁₀N₂O
• MW: 186.20990228653
• CID: 1659234
• PubChem ID: 71381112
• Update Time: 2025-04-21

1H-Pyrazole, 1-acetyl-5-phenyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole, 1-acetyl-5-phenyl-
• 1-(5-phenylpyrazol-1-yl)ethanone
• DTXSID10803584
• 63478-75-1
• 1-(5-Phenyl-1H-pyrazol-1-yl)ethan-1-one

• Inchi： 1S/C11H10N2O/c1-9(14)13-11(7-8-12-13)10-5-3-2-4-6-10/h2-8H,1H3
• InChI Key： MAICOWJOXGIJIE-UHFFFAOYSA-N
• SMILES： O=C(C)N1C(=CC=N1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 186.0794
• Monoisotopic Mass: 186.079312947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 34.9Ų

Experimental Properties

• PSA: 34.89